Cas no 151601-87-5 (b-D-Glucopyranoside,5,6,6a,7-tetrahydro-1-methoxy-4H-dibenzo[de,g]quinolin-2-yl, (R)- (9CI))
![b-D-Glucopyranoside,5,6,6a,7-tetrahydro-1-methoxy-4H-dibenzo[de,g]quinolin-2-yl, (R)- (9CI) structure](https://www.kuujia.com/scimg/cas/151601-87-5x300.png)
151601-87-5 structure
Product Name:b-D-Glucopyranoside,5,6,6a,7-tetrahydro-1-methoxy-4H-dibenzo[de,g]quinolin-2-yl, (R)- (9CI)
CAS No:151601-87-5
Molecular Formula:C23H27NO7
Molecular Weight:429.46298
CID:144665
PubChem ID:158546
b-D-Glucopyranoside,5,6,6a,7-tetrahydro-1-methoxy-4H-dibenzo[de,g]quinolin-2-yl, (R)- (9CI) Properties
Names and Identifiers
-
- b-D-Glucopyranoside,5,6,6a,7-tetrahydro-1-methoxy-4H-dibenzo[de,g]quinolin-2-yl, (R)- (9CI)
- (2S,3R,4S,5S,6R)-2-[[(6aR)-1-methoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-2-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- (-)-Asimilobine-2-O-beta-D-glucoside
- (6aR)-1-methoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-2-yl beta-D-glucopyranoside
- Asimilobine-2-O-glucoside
- beta-D-Glucopyranoside, 5,6,6a,7-tetrahydro-1-methoxy-4H-dibenzo(de,g)quinolin-2-yl, (R)-
- (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-(((R)-1-methoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-2-yl)oxy)tetrahydro-2H-pyran-3,4,5-triol
- CHEMBL514235
- (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-{[(9R)-16-methoxy-10-azatetracyclo[7.7.1.0,.0,heptadeca-1(17),2,4,6,13,15-hexaen-15-yl]oxy}oxane-3,4,5-triol
- (2S,3R,4S,5S,6R)-2-[[(6aR)-1-methoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-2-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- DTXSID00164818
- 151601-87-5
-
- InChIKey: PPZMUQMLULQLGP-FHBOTZLTSA-N
- Inchi: InChI=1S/C23H27NO7/c1-29-22-15(30-23-21(28)20(27)19(26)16(10-25)31-23)9-12-6-7-24-14-8-11-4-2-3-5-13(11)18(22)17(12)14/h2-5,9,14,16,19-21,23-28H,6-8,10H2,1H3/t14-,16-,19-,20+,21-,23-/m1/s1
- SMILES: OC[C@H]1O[C@@H](OC2C=C3CCN[C@@H]4CC5=CC=CC=C5C(=C34)C=2OC)[C@H](O)[C@@H](O)[C@@H]1O
Computed Properties
- Exact Mass: 429.17875220g/mol
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 4
- Monoisotopic Mass: 429.17875220g/mol
- Heavy Atom Count: 31
- Complexity: 623
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 121Ų
b-D-Glucopyranoside,5,6,6a,7-tetrahydro-1-methoxy-4H-dibenzo[de,g]quinolin-2-yl, (R)- (9CI) Related Literature
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Sourav De,Shreya Ray Chaudhuri,Arpita Panda,Gajanan Rahosaheb Jadhav,R. Selva Kumar,Prasanth Manohar,N. Ramesh,Ashaparna Mondal,Anbalagan Moorthy,Subhasis Banerjee,Priyankar Paira,S. K. Ashok Kumar New J. Chem., 2019,43, 3291-3302
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Thondhi Ponraj,Manickam Paulpandi,Chandrababu Rejeeth,Varukattu Nipun Babu,Karuppaiya Vimala,Krishnan Anand,Subramani Sivaselvam,Alagarsamy Vasanthakumar,Nagamony Ponpandian,Soundarapandian Kannan J. Mater. Chem. B, 2018,6, 4539-4539
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Ching-Hong Tan,Jeffrey Gorman,Andrew Wadsworth,Sarah Holliday,Selvam Subramaniyan,Samson A. Jenekhe,Derya Baran,James R. Durrant Chem. Commun., 2018,54, 2966-2969
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Pengfei Zhang,Haoran Li,Yong Wang Chem. Commun., 2014,50, 6312-6315
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Mohamad Shazwan Shah Jamil,Sultan Alkaabi,Alan K. Brisdon Dalton Trans., 2019,48, 9317-9327
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Meryn L. Bowen,Adrienne M. Roos,Ripen Misri,Urs Häfeli,Michael J. Adam,Chris Orvig Dalton Trans., 2009, 9228-9236
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